Cas no 2091568-05-5 (8-(Methoxymethyl)-6-azaspiro[3.4]octane)

• Product Name: 8-(Methoxymethyl)-6-azaspiro[3.4]octane
• CAS No: 2091568-05-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5721681
• PubChem ID: 121204427
• Update Time: 2025-06-08

8-(Methoxymethyl)-6-azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• F1907-8376
• AKOS026712719
• 8-(methoxymethyl)-6-azaspiro[3.4]octane
• 2091568-05-5
• 6-Azaspiro[3.4]octane, 8-(methoxymethyl)-
• 8-(Methoxymethyl)-6-azaspiro[3.4]octane

• Inchi： 1S/C9H17NO/c1-11-6-8-5-10-7-9(8)3-2-4-9/h8,10H,2-7H2,1H3
• InChI Key： OVTOHVGJHCDHCQ-UHFFFAOYSA-N
• SMILES： O(C)CC1CNCC21CCC2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 218.2±13.0 °C(Predicted)
• pka: 10.94±0.40(Predicted)

Additional information on 8-(Methoxymethyl)-6-azaspiro[3.4]octane

Introduction to 8-(Methoxymethyl)-6-azaspiro[3.4]octane (CAS No. 2091568-05-5)

8-(Methoxymethyl)-6-azaspiro[3.4]octane, with the CAS number 2091568-05-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their unique structural properties and potential biological activities. The methoxymethyl substitution on the spirocyclic ring system adds further complexity and functionality, making it a promising candidate for various therapeutic applications.

The chemical structure of 8-(Methoxymethyl)-6-azaspiro[3.4]octane consists of a six-membered azaspiro ring fused with a four-membered cycloalkyl ring, with a methoxymethyl group attached to the eighth position. This specific arrangement of atoms and functional groups imparts unique physical and chemical properties to the molecule, which are crucial for its biological activity and potential therapeutic effects.

Recent studies have highlighted the potential of 8-(Methoxymethyl)-6-azaspiro[3.4]octane in various biological contexts. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders, cardiovascular diseases, and other conditions. The spirocyclic structure of this compound allows it to adopt conformations that can effectively bind to specific GPCR subtypes, modulating their activity in a precise manner.

In addition to its potential as a GPCR modulator, 8-(Methoxymethyl)-6-azaspiro[3.4]octane has shown promising results in preclinical studies for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis, asthma, and inflammatory bowel disease. The ability of this compound to inhibit pro-inflammatory cytokines and reduce oxidative stress makes it a valuable candidate for developing new anti-inflammatory therapies.

The methoxymethyl group in 8-(Methoxymethyl)-6-azaspiro[3.4]octane plays a crucial role in enhancing its solubility and bioavailability, which are essential factors for drug development. Improved solubility can lead to better absorption and distribution within the body, ensuring that the compound reaches its intended target sites effectively. This property is particularly important for oral formulations, where poor solubility can significantly limit the therapeutic efficacy of a drug.

Furthermore, the stability of 8-(Methoxymethyl)-6-azaspiro[3.4]octane under various physiological conditions has been extensively studied. The compound has demonstrated excellent stability in both acidic and basic environments, which is crucial for maintaining its integrity during storage and administration. This stability also contributes to its overall safety profile, reducing the risk of degradation products that could potentially cause adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(Methoxymethyl)-6-azaspiro[3.4]octane in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 8-(Methoxymethyl)-6-azaspiro[3.4]octane (CAS No. 2091568-05-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for developing new therapeutic agents targeting GPCRs and inflammatory pathways. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.